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Application Notes and Protocols for Disodium
Mesoxalate
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known solubility characteristics of disodium
mesoxalate and detailed protocols for its use in experimental settings.

Solubility of Disodium Mesoxalate
Disodium mesoxalate, often available as the monohydrate (Disodium 2,2-dihydroxymalonate),

is an organic salt. Its solubility is a critical parameter for its application in various research and

development contexts, including as a potential therapeutic agent or a biochemical reagent.

Qualitative Solubility Data
While precise quantitative solubility data for disodium mesoxalate is not readily available in

the public domain, qualitative descriptions from various suppliers provide general guidance.
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Solvent Solubility Description Source

Water Soluble [1]

Dimethyl Sulfoxide (DMSO) Soluble, Slightly Soluble [2][3]

Methanol Soluble [1]

Note: The term "soluble" can be broad. It is strongly recommended that researchers

experimentally determine the solubility in their specific solvent and conditions of use.

Experimental Protocol: Determination of Disodium
Mesoxalate Solubility
This protocol outlines a standard method for determining the isothermal solubility of disodium
mesoxalate in a given solvent.

Materials
Disodium mesoxalate monohydrate (powder/crystals)

Solvent of interest (e.g., DMSO, Water, Methanol, Ethanol)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Micropipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or other

quantitative analytical method)

Procedure
Preparation of Saturated Solutions:
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Add an excess amount of disodium mesoxalate to a known volume of the solvent in a

sealed vial. The excess solid should be clearly visible.

Equilibrate the vials in a constant temperature shaker at the desired temperature (e.g., 25

°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[4]

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to allow the

excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed micropipette to

avoid precipitation due to temperature changes.

Immediately centrifuge the withdrawn sample to pellet any remaining suspended solid

particles.

Quantification:

Accurately dilute the clear supernatant with the solvent to a concentration within the linear

range of the analytical method.

Analyze the diluted sample using a validated HPLC method (or another suitable

quantitative technique) to determine the concentration of disodium mesoxalate.

Calculate the original concentration in the saturated solution to determine the solubility

(e.g., in mg/mL or g/L).

Experimental Workflow for Solubility Determination
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1. Preparation

2. Sampling

3. Analysis

Add excess Disodium Mesoxalate to solvent

Equilibrate at constant temperature (e.g., 24-48h)

Collect supernatant

Centrifuge to remove solids

Dilute supernatant

Quantify using HPLC

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of disodium mesoxalate.

Biological Context: Oxalate Metabolism
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Disodium mesoxalate is a salt of mesoxalic acid, which is closely related to oxalic acid and its

metabolic pathways. Understanding these pathways can provide context for the biological

effects of disodium mesoxalate.

Endogenous oxalate is primarily produced in the liver from the metabolism of glyoxylate and

ascorbic acid (Vitamin C).[5] Several enzymes are involved in these pathways, and defects in

these enzymes can lead to hyperoxaluria, a condition characterized by high levels of oxalate in

the urine, which can lead to the formation of kidney stones.

In the context of plant and microbial biology, oxalic acid can act as a virulence factor for certain

plant pathogens. For instance, it has been shown to activate the Jasmonic Acid/Ethylene

(JA/ET) signaling pathway in plants, which is involved in the plant's defense response.[6]

Oxalic acid also plays a role in biogeochemical processes such as the oxalate-carbonate

pathway.[7]

Simplified Overview of Oxalate Biosynthesis
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Caption: Major metabolic pathways leading to the endogenous production of oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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